The Lipophilic Bullet: A Comprehensive Technical Guide to 3-Ethyladamantanecarboxylic Acid in Drug Discovery
The Lipophilic Bullet: A Comprehensive Technical Guide to 3-Ethyladamantanecarboxylic Acid in Drug Discovery
Executive Summary
In modern medicinal chemistry, escaping the "flatland" of sp²-hybridized, planar molecules is critical for improving target specificity and clinical success rates. 3-Ethyladamantanecarboxylic acid (CAS 37845-05-9) represents a highly specialized building block designed to address this challenge. By combining the rigid, highly symmetric tricyclic hydrocarbon scaffold of adamantane with an ethyl extension and a versatile carboxylic acid handle, this molecule acts as a "lipophilic bullet"[1]. This whitepaper provides an in-depth analysis of its physicochemical properties, its mechanistic role in pharmacokinetic (PK) optimization, and field-proven protocols for its integration into drug discovery pipelines.
Structural & Physicochemical Profiling
The adamantane core (tricyclo[3.3.1.1³‚⁷]decane) is the smallest of the diamondoids, occupying a unique three-dimensional space (T_d point group)[2]. The addition of an ethyl group at the 3-position and a carboxylic acid at the 1-position breaks perfect symmetry but introduces a highly tunable vector for drug conjugation.
Quantitative Physicochemical Data
Understanding the baseline properties of 3-ethyladamantane-1-carboxylic acid is essential for predicting its behavior in biological systems and mass spectrometry (MS) workflows.
Table 1: Core Chemical Identifiers and Properties [3][4]
| Property | Value |
|---|---|
| Chemical Name | 3-Ethyladamantane-1-carboxylic acid |
| CAS Number | 37845-05-9 |
| Molecular Formula | C13H20O2 |
| Monoisotopic Mass | 208.14633 Da |
| SMILES | CCC12CC3CC(C1)CC(C3)(C2)C(=O)O |
| InChIKey | ZJBLNYRNJSFPQO-UHFFFAOYSA-N |
Table 2: Predicted Collision Cross Section (CCS) for Ion Mobility-MS [3]
| Adduct Species | m/z Ratio | Predicted CCS (Ų) |
|---|---|---|
| [M+H]⁺ | 209.15 | 152.9 |
| [M-H]⁻ | 207.14 | 147.1 |
| [M+Na]⁺ | 231.14 | 155.6 |
Scientist's Insight: The high fraction of sp³ carbons ( Fsp3 ) inherently improves the solubility of the final drug candidate in lipid bilayers, while the predicted CCS values provide a critical reference for validating synthetic intermediates via ion mobility-mass spectrometry (IM-MS).
Mechanistic Role in Pharmacokinetics (PK) and Pharmacodynamics (PD)
The incorporation of the 3-ethyladamantyl moiety into a pharmacophore is rarely accidental; it is a deliberate structural intervention to modulate PK/PD profiles.
-
Steric Shielding & Metabolic Stability: The bulky 3D structure of the adamantane core physically blocks metabolic enzymes (such as Cytochrome P450s) from accessing vulnerable adjacent bonds (e.g., amides or esters). This drastically increases the biological half-life of the drug[1].
-
Lipophilic Efficiency (LipE): The ethyl group further increases the partition coefficient (logP) compared to standard adamantane, driving the molecule into hydrophobic binding pockets of target proteins. This has been successfully utilized in the discovery of potent diacylglycerol acyltransferase 1 (DGAT1) inhibitors for treating obesity and diabetes[5].
-
Receptor Subtype Selectivity: The rigid spatial arrangement allows for the precise 3D positioning of pharmacophores, facilitating interactions with complex targets like ion channels and G-protein coupled receptors (GPCRs)[2].
Figure 1: Mechanistic pathway of pharmacokinetic enhancement via 3-ethyladamantyl conjugation.
Experimental Workflows & Self-Validating Protocols
Protocol: Sterically Hindered Amide Coupling
Objective: Covalently link 3-ethyladamantane-1-carboxylic acid to a target primary/secondary amine.
Step-by-Step Methodology:
-
Reagent Preparation: Dissolve 1.0 eq of 3-ethyladamantane-1-carboxylic acid and 1.2 eq of HATU in anhydrous N,N-Dimethylformamide (DMF) under an inert argon atmosphere.
-
Base Addition: Add 3.0 eq of N,N-Diisopropylethylamine (DIPEA) dropwise. Stir at room temperature for 15 minutes.
-
Causality: DIPEA deprotonates the carboxylic acid, allowing HATU to form the active ester. The 15-minute window is critical for complete activation before introducing the amine.
-
-
Self-Validation Check (Crucial): Withdraw a 5 µL aliquot, quench with 50 µL of methanol, and inject into LC-MS.
-
Validation Metric: The chromatogram must show the disappearance of the starting mass ( m/z 207.1 [M-H]⁻) and the appearance of the methyl ester ( m/z 223.1 [M+H]⁺). If the active ester has not formed, do not proceed to step 4.
-
-
Amine Introduction: Once activation is confirmed, add 1.1 eq of the target amine. Stir at 40°C for 12-18 hours.
-
Causality: Mild heating (40°C) provides the necessary kinetic energy for the amine to attack the sterically shielded active ester complex.
-
-
Workup & Purification: Quench with water, extract with ethyl acetate (3x), wash the organic layer with brine, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc gradient).
Figure 2: Self-validating synthetic workflow for sterically hindered adamantyl amide coupling.
Therapeutic Applications & Field Insights
The utility of adamantane derivatives is vast and well-documented across multiple therapeutic areas[6]:
-
Metabolic Diseases: Optimization of adamantane carboxylic acid derivatives has led to the discovery of highly potent DGAT1 inhibitors (IC50 values in the low nanomolar range) which significantly reduce plasma triglyceride levels and body weight in diet-induced obesity models[5].
-
Antiviral Agents: Historically, the adamantane scaffold birthed the first generation of anti-influenza drugs (e.g., amantadine). Modern derivatives utilizing substituted adamantane carboxylic acids are continually explored to overcome viral resistance mechanisms by altering the steric fit within viral M2 ion channels[1][6].
-
Neurodegenerative Disorders: The lipophilic nature of the 3-ethyladamantyl group makes it an excellent candidate for central nervous system (CNS) drugs, as it readily crosses the blood-brain barrier (BBB). It is frequently used to optimize NMDA receptor antagonists and tau aggregation inhibitors[1][2].
By leveraging 3-ethyladamantanecarboxylic acid, drug developers can systematically rescue failed drug candidates that suffer from poor membrane permeability or rapid metabolic clearance, transforming them into viable clinical assets.
References
-
PubChemLite - 3-ethyladamantane-1-carboxylic acid (C13H20O2) . Université du Luxembourg. Available at: 3
-
Discovery and optimization of adamantane carboxylic acid derivatives as potent diacylglycerol acyltransferase 1 inhibitors for the potential treatment of obesity and diabetes . PubMed / Eur J Med Chem. Available at: 5
-
Unlocking therapeutic potential: the role of adamantane in drug discovery . Aust J Chem / ConnectSci. Available at: 2
-
The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives . NIH / PubMed Central. Available at: 1
-
Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties . MDPI. Available at: 6
-
3-ETHYLADAMANTANE-1-CARBOXYLIC ACID | CAS 37845-05-9 . Matrix Fine Chemicals. Available at: 4
Sources
- 1. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 2. connectsci.au [connectsci.au]
- 3. PubChemLite - 3-ethyladamantane-1-carboxylic acid (C13H20O2) [pubchemlite.lcsb.uni.lu]
- 4. 3-ETHYLADAMANTANE-1-CARBOXYLIC ACID | CAS 37845-05-9 [matrix-fine-chemicals.com]
- 5. Discovery and optimization of adamantane carboxylic acid derivatives as potent diacylglycerol acyltransferase 1 inhibitors for the potential treatment of obesity and diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. mdpi.com [mdpi.com]
